Cas no 1227513-72-5 (5-Fluoro-6-methoxy-1h-indole-3-carbaldehyde)

• Product Name: 5-Fluoro-6-methoxy-1h-indole-3-carbaldehyde
• CAS No: 1227513-72-5
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 4821357
• Update Time: 2025-05-22

5-Fluoro-6-methoxy-1h-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-6-methoxy-1h-indole-3-carbaldehyde
• 5-Fluoro-6-methoxy-1h-indole-3-carbaldehyde

• Inchi： 1S/C10H8FNO2/c1-14-10-3-9-7(2-8(10)11)6(5-13)4-12-9/h2-5,12H,1H3
• InChI Key： CHXWUMSUMSERSF-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C(C=O)=CN2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 1.6
• Topological Polar Surface Area: 42.1

Additional information on 5-Fluoro-6-methoxy-1h-indole-3-carbaldehyde

5-Fluoro-6-methoxy-1H-indole-3-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1227513-72-5, commonly referred to as 5-fluoro-6-methoxy-1H-indole-3-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, which is a heterocyclic aromatic system with a nitrogen atom in the ring. The presence of substituents such as the fluoro and methoxy groups at specific positions on the indole ring imparts unique chemical and biological properties to this molecule.

5-fluoro-6-methoxy-1H-indole-3-carbaldehyde is characterized by its indole core, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The fluoro group at position 5 and the methoxy group at position 6 contribute to the electronic and steric properties of the molecule, making it a versatile substrate for various chemical reactions. Additionally, the aldehyde group at position 3 introduces reactivity that can be exploited in synthetic chemistry.

Recent studies have highlighted the potential of 5-fluoro-6-methoxy-1H-indole-3-carbaldehyde in drug discovery. Researchers have investigated its role as a precursor for bioactive compounds, particularly in the development of anti-cancer agents. The indole moiety is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for medicinal chemistry.

The synthesis of 5-fluoro-6-methoxy-1H-indole-3-carbaldehyde involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of an appropriate indole derivative, followed by functionalization at specific positions to introduce the fluoro and methoxy substituents. The aldehyde group is often introduced through oxidation reactions or through direct alkylation strategies. These methods have been optimized to ensure high yields and purity of the final product.

One of the most promising applications of 5-fluoro-6-methoxy-1H-indole-3-carbaldehyde lies in its ability to serve as a building block for more complex molecules. For instance, researchers have utilized this compound in the construction of bioisosteres and analogs that exhibit enhanced pharmacokinetic properties. The presence of electron-withdrawing groups like fluoro and electron-donating groups like methoxy allows for fine-tuning of the molecule's physicochemical properties, which is crucial for drug design.

From an analytical standpoint, 5-fluoro-6-methoxy-1H-indole-3-carbaldehyde has been extensively studied using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These studies provide insights into the molecular structure and stability of the compound, which are essential for its application in various chemical processes.

In conclusion, 5-fluoro-6-methoxy-1H-indole-3-carbaldehyde stands out as a versatile and intriguing compound with significant potential in both academic research and industrial applications. Its unique structure, combined with its reactivity and biological activity, makes it a valuable addition to the arsenal of tools available to chemists and pharmacologists alike.